N-[1-[(5,7-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]-2-methylpropan-2-yl]benzenesulfonamide

• IUPAC Name: N-[1-[(5,7-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]-2-methylpropan-2-yl]benzenesulfonamide
• InChI: InChI=1S/C17H21N5O2S2/c1-12-10-13(2)22-15(18-12)19-20-16(22)25-11-17(3,4)21-26(23,24)14-8-6-5-7-9-14/h5-10,21H,11H2,1-4H3
• InChI Key: CVTABZPBMKBFCL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=NN=C(N12)SCC(C)(C)NS(=O)(=O)C3=CC=CC=C3)C
• Molecular Formula: C17H21N5O2S2
• Molecular Weight: 391.5 g/mol

Description

The compound “N-[1-[(5,7-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]-2-methylpropan-2-yl]benzenesulfonamide” is a complex organic molecule. It contains a triazolopyrimidine core, which is a heterocyclic compound containing a triazole ring fused with a pyrimidine ring. This core is substituted with various functional groups, including a sulfanyl group, a methylpropan group, and a benzenesulfonamide group.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of 1,3,4-thiadiazoles, 5-arylazothiazoles, and hexahydropyrimido-[4,5-d][1,2,4]triazolo[4,3-a]pyrimidines were synthesized via reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine. Another synthesis method involves the oxidative cyclization of 4,6-dimethyl-2-pyrimidinylhydrazones of different aldehydes.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its IUPAC name and the structures of similar compounds. The triazolopyrimidine core is a bicyclic structure with a five-membered triazole ring fused to a six-membered pyrimidine ring. The sulfanyl, methylpropan, and benzenesulfonamide groups are attached to this core at specific positions.

Chemical Reactions Analysis

The chemical reactions involving this compound could be diverse, depending on the conditions and the reactants used. The presence of various functional groups in the molecule provides multiple sites for potential reactions. For instance, the sulfanyl group could undergo oxidation or substitution reactions, while the benzenesulfonamide group could participate in acid-base reactions.

Future Directions

The future directions for research on this compound could include further exploration of its synthesis methods, investigation of its physical and chemical properties, and evaluation of its biological activities. Additionally, its potential applications in various fields such as medicine, agriculture, and materials science could be explored.